Cas no 2680777-76-6 (benzyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate)

• Product Name: benzyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate
• CAS No: 2680777-76-6
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 5964015
• PubChem ID: 165935854
• Update Time: 2025-05-20

benzyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680777-76-6
• benzyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate
• EN300-28289311

• Inchi： 1S/C17H17N3O2/c1-13(2)20(16-9-8-15(10-18)11-19-16)17(21)22-12-14-6-4-3-5-7-14/h3-9,11,13H,12H2,1-2H3
• InChI Key： OZPHDZVQXNQTLP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC(C#N)=CN=1)C(C)C)=O

Computed Properties

• Exact Mass: 295.132076794g/mol
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.2Ų

Additional information on benzyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate

Benzyl N-(5-Cyanopyridin-2-yl)-N-(Propan-2-yl)Carbamate: A Comprehensive Overview

The compound benzyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate, with the CAS number 2680777-76-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyl group with a substituted pyridine ring and an isopropyl group, creating a molecule with potential applications in drug design and agrochemicals. Recent studies have highlighted its role in inhibiting specific enzymes and its potential as a lead compound for developing novel therapeutic agents.

The synthesis of benzyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate involves a multi-step process that begins with the preparation of the pyridine derivative. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. The presence of the cyano group on the pyridine ring introduces electron-withdrawing effects, which can significantly influence the molecule's reactivity and biological activity. This makes it an interesting candidate for exploring structure-activity relationships (SAR) in medicinal chemistry.

One of the most compelling aspects of this compound is its ability to inhibit certain enzymes, particularly those involved in metabolic pathways. Recent studies have demonstrated that benzyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate exhibits potent inhibitory activity against serine proteases, such as trypsin and chymotrypsin. This finding suggests that it could serve as a lead compound for developing anti-inflammatory or anticoagulant agents. Furthermore, its selectivity for specific isoforms highlights its potential as a tool for studying enzyme function at a molecular level.

In addition to its enzymatic activity, this compound has shown promise in agricultural applications. Preliminary experiments indicate that it may act as a growth regulator for plants, influencing key processes such as photosynthesis and nutrient uptake. This dual functionality underscores the versatility of benzyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate and opens up new avenues for its utilization in both medical and agricultural sectors.

The structural elucidation of this compound has been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided critical insights into its molecular geometry, confirming the presence of the benzyl group, the substituted pyridine ring, and the isopropyl substituent. Such detailed structural information is essential for understanding the compound's interactions with biological systems and for designing analogs with enhanced properties.

Recent advancements in computational chemistry have also played a pivotal role in studying this compound. Molecular docking simulations have revealed that benzyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate can bind effectively to target proteins, suggesting potential therapeutic applications. These computational studies complement experimental findings and provide a roadmap for further optimization of the molecule's pharmacokinetic properties.

In conclusion, benzyl N-(5-cyanopyridin-2-y)-N-(propan-2-)y carbamate, with its unique structure and diverse functional groups, represents a valuable addition to the arsenal of chemical tools available to researchers. Its enzymatic activity, agricultural potential, and structural versatility make it an exciting subject for further investigation. As research continues to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to both medicinal chemistry and agricultural science.